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Compound of Interest

Compound Name: MS7972

Cat. No.: B1684589

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for measuring the activity of MS7972, a
small molecule inhibitor of the p53 and CREB binding protein (CBP) interaction. The following
sections describe the relevant signaling pathway, experimental workflows, and specific
protocols for biochemical and cellular assays to characterize the inhibitory potential of MS7972
and similar compounds.

Introduction to MS7972 and its Target

MS7972 is a small molecule that has been identified as a disruptor of the protein-protein
interaction (PPI) between the tumor suppressor protein p53 and the CREB-binding protein
(CBP). CBP and its paralog p300 are transcriptional co-activators that play a crucial role in
regulating gene expression through their histone acetyltransferase (HAT) activity and by acting
as scaffolds for the assembly of transcription complexes.

The interaction between the transactivation domain (TAD) of p53 and various domains of
CBP/p300 is essential for p53-mediated transcriptional activation of target genes involved in
cell cycle arrest, apoptosis, and DNA repair.[1][2][3][4] Disruption of this interaction can
therefore modulate p53-dependent cellular outcomes. MS7972 represents a starting point for
the development of chemical probes and potential therapeutics targeting this critical cellular
pathway.
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Signaling Pathway

The interaction between p53 and CBP is a key regulatory node in the cellular stress response
pathway. Upon cellular stress, such as DNA damage, p53 is stabilized and activated through
post-translational modifications, including phosphorylation.[2][5] Activated p53 binds to specific
DNA sequences in the promoter regions of its target genes. To activate transcription, p53
recruits co-activators, most notably CBP/p300. CBP/p300 then acetylates histones, leading to a
more open chromatin structure, and recruits the basal transcription machinery to initiate gene
expression. This leads to the production of proteins that mediate cellular responses like cell
cycle arrest or apoptosis. MS7972 acts by directly interfering with the binding of p53 to CBP,
thereby inhibiting the downstream transcriptional activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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